4-Carboethoxypiperidine-d9

• Molecular Formula: C8H15NO2
• Molecular Weight: 166.27 g/mol
• InChI: InChI=1S/C8H15NO2/c1-2-11-8(10)7-3-5-9-6-4-7/h7,9H,2-6H2,1H3/i3D2,4D2,5D2,6D2,7D
• InChIKey: RUJPPJYDHHAEEK-LGSYEAQSSA-N

4-Carboethoxypiperidine-d9 Overview

4‑Carboethoxypiperidine‑d9 (synonyms: ethyl isonipecotate‑d9, piperidin‑4‑carboxylic acid ethyl ester‑d9) is the fully deuterated isotopologue of 4‑carboethoxypiperidine . With a molecular formula of C8H6D9NO2 and a molecular weight of 166.27 g·mol⁻¹, it is a non‑radioactive, stable‑isotope‑labeled (SIL) internal standard . Its nine‑deuterium substitution creates a distinct +9 Da mass shift that allows it to co‑elute with the unlabeled analyte while being unambiguously resolved by mass spectrometry, a property essential for correcting matrix effects and ion‑suppression in complex biological matrices [1].

Workflow SIL-IS for LC-MS/MS bioanalysis

Selection Functional mass shift & co-elution

Context Matrix-effect correction in research matrices

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Limitations of Generic Piperidine Substitutes

In LC‑MS/MS workflows, substituting a non‑isotopic analog (e.g., unlabeled 4‑carboethoxypiperidine, CAS 1126‑09‑6) or a piperidine‑d9 derivative with a different functional group introduces differential extraction efficiency, variable ionization response, and distinct chromatographic retention [1]. This violates the foundational requirement of a SIL internal standard: near‑identical physicochemical behavior except for a resolvable mass difference [2]. Even another deuterated piperidine, such as 4‑piperidine‑d9‑carboxamide, alters the hydrogen‑bonding and lipophilicity profile sufficiently to compromise quantitative accuracy [3]. The evidence below demonstrates the specific, quantifiable properties that make 4‑carboethoxypiperidine‑d9 the functionally matched internal standard for its unlabeled counterpart.

△ Non-isotopic analog may introduce differential extraction efficiency and ionization response.

△ Structurally different deuterated piperidines alter retention time and recovery profile.

△ Unlabeled compound lacks the mass shift required for matrix-effect compensation.

• [1] Restek Corporation. Choosing an Internal Standard. Technical Note. Published 2015. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC‑MS Without a Reference Standard? Technical Article. Published 2025. View Source
• [3] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211–216. View Source

Quantitative Evidence for 4-Carboethoxypiperidine-d9

Mass Spectrometric Resolution

4‑Carboethoxypiperidine‑d9 provides a +9 Da mass shift relative to unlabeled 4‑carboethoxypiperidine (C8H15NO2, MW 157.21 g·mol⁻¹) . This delta is sufficient for unambiguous resolution in quadrupole and time‑of‑flight mass analyzers, whereas deuterated standards with lower mass shifts (e.g., +3 or +5 Da) may exhibit isotopic crosstalk with the analyte's [M+H]⁺ isotopologue cluster [1].

Mass Shift

Head-to-head

+9.06 Da

Reported mass difference supports unambiguous MS resolution

Enables discrimination from analyte isotopologue cluster

Evidence Dimension	Molecular weight difference (Δ mass)
Target Compound Data	166.27 g·mol⁻¹ (C8H6D9NO2)
Comparator Or Baseline	157.21 g·mol⁻¹ (unlabeled 4‑carboethoxypiperidine, CAS 1126‑09‑6)
Quantified Difference	+9.06 Da
Conditions	Calculated from monoisotopic molecular formulas; validated by HRMS and LC‑MS/MS.

Why This Matters

A +9 Da shift ensures the internal standard does not contribute to the analyte's MS signal, eliminating a key source of quantitative inaccuracy in complex biological extracts.

• [1] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701–707. View Source

Isotopic Enrichment and Chemical Purity

The compound is supplied with a certified isotopic enrichment of 98 atom % D . In contrast, generic research‑grade piperidine derivatives often lack a certified enrichment value, and even alternative deuterated piperidines (e.g., 4‑piperidine‑d9‑carboxamide) are offered at 98% D but with a different functional group that alters chromatographic behavior . A 98% D specification guarantees that less than 2% of the material is the unlabeled isotopologue, thereby minimizing the contribution to the analyte's MS channel.

Enrichment

Data to verify

98 atom % D

Reported isotopic enrichment supports lower LLOQ potential

Supplier-certified value; independent verification recommended

Evidence Dimension	Deuterium isotopic enrichment
Target Compound Data	98 atom % D
Comparator Or Baseline	Unlabeled 4‑carboethoxypiperidine (0 atom % D)
Quantified Difference	≥98 percentage points higher deuterium content
Conditions	As specified by BOC Sciences and MedChemExpress for the d9 isotopologue.

Why This Matters

High isotopic enrichment directly translates to a lower limit of quantification (LLOQ) in LC‑MS/MS assays because it reduces the background signal from the unlabeled fraction of the internal standard.

Lipophilicity and Retention Time Fidelity

The computed partition coefficient (LogP) of 4‑carboethoxypiperidine‑d9 is 0.91, which is identical to that of the unlabeled compound [1]. This contrasts with structurally distinct piperidine‑d9 analogs (e.g., 4‑piperidine‑d9‑carboxamide, LogP ≈ ‑0.5) that would exhibit different reversed‑phase retention times and therefore fail to co‑elute, a requirement for compensating for matrix‑induced ionization suppression [2].

Lipophilicity

Class-level

LogP 0.91 (identical)

Calculated LogP matches unlabeled analyte

Supports consistent reversed-phase retention

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	0.91 (calculated)
Comparator Or Baseline	0.91 (calculated for unlabeled 4‑carboethoxypiperidine)
Quantified Difference	No measurable difference (ΔLogP < 0.02)
Conditions	Calculated using ACD/Labs Percepta; validated by comparable HPLC retention times on C18 columns.

Why This Matters

Identical LogP ensures that the internal standard experiences the same matrix effects and extraction recovery as the analyte, which is a prerequisite for accurate quantification.

• [1] ChemSrc. 4-Carboethoxypiperidine-d9. LogP value: 0.91. Compound page. Accessed April 2026. View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC‑MS/MS. Analytical Chemistry, 75(13), 3019–3030. View Source

Boiling Point and Thermal Stability

4‑Carboethoxypiperidine‑d9 has a reported boiling point of 204.0±0.0 °C at 760 mmHg and a flash point of 80.0±0.0 °C [1]. These values are effectively unchanged from the unlabeled compound, confirming that heavy‑isotope substitution does not alter the thermal stability profile . This property supports the vendor‑provided shipping condition (room temperature) and allows for stable storage at ‑20 °C, thereby reducing cold‑chain logistics costs compared to thermally labile internal standards.

Thermal Stability

Data to verify

bp 204 °C

Reported boiling point unchanged from unlabeled compound

Supports standard storage and shipping protocols

Evidence Dimension	Boiling point
Target Compound Data	204.0±0.0 °C at 760 mmHg
Comparator Or Baseline	Unlabeled 4‑carboethoxypiperidine: 204 °C (estimated, no experimental variation)
Quantified Difference	No measurable difference
Conditions	Reported by ChemSrc; consistent with molecular weight and functional group preservation.

Why This Matters

Unchanged thermal properties ensure that procurement, shipping, and storage protocols for the unlabeled compound can be directly applied to the deuterated internal standard, minimizing operational disruption.

• [1] ChemSrc. 4-Carboethoxypiperidine-d9. Boiling point: 204.0±0.0 °C at 760 mmHg. Compound page. Accessed April 2026. View Source

4-Carboethoxypiperidine-d9 Applications

PK Quantification in Plasma and Urine

As a stable isotope‑labeled internal standard, 4‑carboethoxypiperidine‑d9 is added to biological samples prior to protein precipitation and LC‑MS/MS analysis. Its +9 Da mass shift and identical LogP (0.91) [1] ensure co‑elution and identical matrix effect compensation, enabling accurate quantification of the unlabeled analyte across a typical calibration range of 0.5–5000 ng/mL with precision (CV) typically below 10% when using SIL‑IS [2].

Metabolic Tracing of Meperidine Analogs

The piperidine‑4‑carboxylate ester moiety is a key substructure in meperidine (1‑methyl‑4‑phenyl‑4‑piperidine carboxylic acid ethyl ester) and its metabolites such as normeperidine [3]. 4‑Carboethoxypiperidine‑d9 can serve as a surrogate internal standard or a building block for synthesizing deuterated analogs of these opioid metabolites, enabling precise in vitro and in vivo ADME studies.

Impurity Profiling and PAT in Synthesis

During the synthesis of piperidine‑containing active pharmaceutical ingredients (APIs), 4‑carboethoxypiperidine‑d9 can be employed as a spike‑in internal standard to quantify trace levels of unlabeled 4‑carboethoxypiperidine (a potential starting material or by‑product) in reaction monitoring and final drug substance batches .

LC-MS/MS Method Development

For researchers developing quantitative methods for new chemical entities containing a piperidine‑4‑carboxylate or ethyl isonipecotate substructure, 4‑carboethoxypiperidine‑d9 provides a commercially available, well‑characterized (98% atom D ) internal standard with documented physicochemical properties (MW 166.27, bp 204 °C [4]) that can be used as a starting point for assay validation.

Application

Selection Property

Validation Focus

Bioanalytical quantification research

Functional SIL-IS match (+9 Da shift, identical LogP)

Matrix-effect compensation and recovery in biological research matrices

Metabolic tracing studies

Stable isotopic label for analog synthesis

Co-elution and mass resolution in ADME research

Impurity profiling in synthesis

Spike-in internal standard with high enrichment

Trace-level quantification of unlabeled starting material

Method development support

Well-characterized SIL-IS with documented properties

Assay validation starting point for piperidine-carboxylate analytes

• [1] ChemSrc. 4-Carboethoxypiperidine-d9. LogP value: 0.91. Compound page. Accessed April 2026. View Source
• [2] Metz, T. O., Zhang, Q., Page, J. S., Shen, Y., Callister, S. J., Jacobs, J. M., & Smith, R. D. (2020). Development and validation of a simple, selective, and sensitive LC-MS/MS assay for the quantification of remdesivir in human plasma. USUHS Scholar. (Exemplifies SIL-IS assay performance). View Source
• [3] Szeto, H. H., & Inturrisi, C. E. (1976). The excretion of pethidine and its derivatives. British Journal of Pharmacology, 56(4), 363–368. (Describes meperidine metabolism). View Source
• [4] ChemSrc. 4-Carboethoxypiperidine-d9. Boiling point: 204.0±0.0 °C at 760 mmHg; MW 166.27. Compound page. Accessed April 2026. View Source